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Compound of Interest

Compound Name: 5-(Chloromethyl)-2-methyloxazole

CAS No.: 1196146-69-6

Cat. No.: B3220340

Get Quote

Executive Summary: The Alkylating Hazard
5-(Chloromethyl)-2-methyloxazole is a highly reactive heterocyclic building block used

primarily in the synthesis of bioactive compounds, including Vitamin B6 analogs and kinase

inhibitors.[1] Its utility in medicinal chemistry stems from the chloromethyl moiety, which serves

as an excellent electrophile for nucleophilic substitution.

However, this same reactivity defines its hazard profile. As a potent alkylating agent, it poses

significant risks of skin corrosion, respiratory sensitization, and potential genotoxicity. This

guide transcends standard SDS reporting to provide a mechanistic understanding of the risks

and a self-validating protocol for safe handling.
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Critical Safety Note: Due to the high electrophilicity of the chloromethyl group on the electron-

deficient oxazole ring, this compound should be treated as a Lachrymator and a Severe Skin

Corrosive (Category 1B) until specific lot data proves otherwise.

Hazard Identification & Mechanistic Toxicity[2]
GHS Classification (Derived from Structural Analogs)
Based on the structure-activity relationships (SAR) of analogous chloromethyl heterocycles

(e.g., 4-(chloromethyl)-3,5-dimethylisoxazole), the following GHS classifications are the

baseline standard for safety assessment:

Hazard Class Category
Hazard Statement
Code

Description

Skin

Corrosion/Irritation
1B H314

Causes severe skin

burns and eye

damage.[1][2]

Acute Toxicity (Oral) 4 H302
Harmful if swallowed.

[2][3][4][5][6][7]

Sensitization, Skin 1 H317
May cause an allergic

skin reaction.[2][4][8]

STOT - Single

Exposure
3 H335

May cause respiratory

irritation.[1][3]

Eye Damage 1 H318
Causes serious eye

damage.[4][6][9]

The Mechanism of Toxicity: Alkylation
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The danger of 5-(chloromethyl)-2-methyloxazole lies in its ability to transfer the

oxazolylmethyl group to biological nucleophiles.[1]

Target: DNA bases (guanine N7), proteins (cysteine thiols), and lysine residues.

Effect: Covalent modification leads to cell death (burns/corrosion) or haptenization (immune

sensitization).

5-(Chloromethyl)-2-methyloxazole Electrophilic Attack
(SN2 Mechanism)

Cl Leaving Group Biological Nucleophiles
(DNA, Proteins, Glutathione)

Alkylation Tissue Corrosion &
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Cell Death/Immune Response
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Figure 1: Mechanistic pathway of toxicity for chloromethyl oxazoles.[1]

Engineering Controls & Personal Protective
Equipment (PPE)[1][4]
The "Barrier" Strategy
Standard laboratory coats are insufficient. The high lipid solubility of oxazoles allows them to

penetrate standard nitrile gloves rapidly if not changed immediately upon contamination.

Component Specification Rationale

Gloves
Double-gloving: Nitrile (Outer)

+ Laminate (Inner)

Standard nitrile offers <5 min

breakthrough protection for

chlorinated heterocycles.[1]

Respiratory P100/OV Cartridge or SCBA
Prevention of lachrymatory

effects and alveolar alkylation.

Eye Protection
Chemical Goggles + Face

Shield

Safety glasses are inadequate

for corrosive liquids/solids that

can sublime or splash.

Engineering
Fume Hood (Face Velocity >

100 fpm)

Mandatory. Do not handle on

an open bench.
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Experimental Protocol: Safe Handling Workflow
Storage and Stability[1]

Temperature: Store at 2–8°C.

Atmosphere: Hygroscopic. Store under Argon or Nitrogen. Moisture hydrolyzes the

chloromethyl group to the alcohol (releasing HCl gas), pressurizing the container.

Secondary Containment: Store in a sealed desiccator within the refrigerator to prevent

corrosion of the fridge coils.

Reaction Setup & Quenching
Objective: Minimize exposure during the critical "addition" and "workup" phases.

Weighing: Weigh in a tared, septa-capped vial inside a fume hood. Do not use weighing

boats that can be tipped over.

Solvent Choice: Use anhydrous solvents (DCM, THF). Avoid protic solvents which may

degrade the reagent.

Quenching (The "Kill" Step):

Never dispose of unreacted material directly.

Protocol: Treat excess reagent with a solution of 10% ammonium hydroxide or 5%

cysteamine in methanol. These nucleophiles rapidly consume the alkylating agent,

converting it to a non-toxic amine or thioether.
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Figure 2: Safe handling workflow from storage to disposal.

Emergency Response Procedures
Exposure Scenarios

Skin Contact:

Immediate Action: Drench with water for 15 minutes. Do not use organic solvents

(ethanol/acetone) to wash skin; this increases absorption.

Treatment: Treat as a chemical burn. Consult a physician immediately.
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Eye Contact:

Immediate Action: Irrigate with eyewash station for >15 minutes. Hold eyelids apart.

Note: Corrosive damage to the cornea can be delayed. Immediate ophthalmological

consult is required.

Inhalation:

Symptoms:[4][6] Burning sensation, coughing, wheezing, laryngitis.

Action: Move to fresh air.[3][4][6][8] If breathing is difficult, give oxygen.[6] Pulmonary

edema may be delayed up to 48 hours.

Fire Fighting
Media: Carbon dioxide (CO2), dry chemical, or foam. Do not use water jet (may spread the

chemical).

Hazardous Combustion Products: Emits toxic fumes of Hydrogen Chloride (HCl) and

Nitrogen Oxides (NOx). Firefighters must wear full SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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